Cas no 543-17-9 (N,N,N-trimethyl-2-(nitrooxy)ethanaminium hydroxide)

• Product Name: N,N,N-trimethyl-2-(nitrooxy)ethanaminium hydroxide
• CAS No: 543-17-9
• MF: C₅H₁₄N₂O₄
• MW: 166.175661563873
• CID: 1590650
• PubChem ID: 68338
• Update Time: 2025-04-21

N,N,N-trimethyl-2-(nitrooxy)ethanaminium hydroxide Chemical and Physical Properties

Names and Identifiers

• N,N,N-trimethyl-2-(nitrooxy)ethanaminium hydroxide
• Nitrocholine
• Ethanaminium, N,N,N-trimethyl-2-(nitrooxy)-, hydroxide
• DTXSID40969349
• Choline, nitrate (ester), hydroxide
• 543-17-9
• Choline, hydroxide, nitrate
• N,N,N-Trimethyl-2-(nitrooxy)ethan-1-aminium hydroxide

• Inchi： 1S/C5H13N2O3.H2O/c1-7(2,3)4-5-10-6(8)9;/h4-5H2,1-3H3;1H2/q+1;/p-1
• InChI Key： ZQCMIIFDTOZOCG-UHFFFAOYSA-M
• SMILES： O(CC[N+](C)(C)C)[N+](=O)[O-].[OH-]

Computed Properties

• Exact Mass: 166.09542
• Monoisotopic Mass: 166.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56Ų

Experimental Properties

• PSA: 82.37